Cas no 2580188-14-1 (Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate
• CAS No: 2580188-14-1
• MF: C₁₄H₁₈F₂N₂O₄S
• MW: 348.365529537201
• CID: 6465922
• PubChem ID: 165886266
• Update Time: 2025-10-09

Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate
• 2580188-14-1
• EN300-27733550
• Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate

• Inchi： 1S/C14H18F2N2O4S/c15-14(16)6-7-18(8-12(14)10-23(17,20)21)13(19)22-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H2,17,20,21)
• InChI Key： FWHFERDJMVDGGW-UHFFFAOYSA-N
• SMILES： S(CC1CN(C(=O)OCC2C=CC=CC=2)CCC1(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 348.09553456g/mol
• Monoisotopic Mass: 348.09553456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.1Ų

Additional information on Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 2580188-14-1)

The compound Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 2580188-14-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This piperidine derivative is characterized by its unique structural features, including a difluorinated ring and a sulfamoylmethyl substituent, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where such molecules are pivotal. The sulfamoyl group in this compound also opens doors for enzyme inhibition studies, a hot topic in cancer therapeutics and anti-inflammatory drug development. Its CAS No. 2580188-14-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate serves as a versatile intermediate. Its carboxylate moiety allows for further functionalization, making it valuable for peptide coupling and prodrug design. The benzyl protecting group is another critical feature, enabling selective deprotection strategies in multi-step syntheses. These attributes are often discussed in forums focusing on green chemistry and sustainable synthesis, as researchers seek eco-friendly routes to complex molecules.

The compound’s physicochemical properties, such as its lipophilicity and hydrogen-bonding capacity, are frequently analyzed in computational chemistry studies. With the rise of AI-driven drug discovery, tools like molecular docking and QSAR modeling leverage such data to predict interactions with biological targets. This ties into broader discussions about machine learning in chemistry, a trending topic among both academia and industry professionals.

Quality control and analytical characterization of Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 2580188-14-1) are equally critical. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and batch consistency—a priority for regulatory compliance in GMP manufacturing. These aspects resonate with the increasing emphasis on quality-by-design (QbD) principles in pharmaceutical production.

In summary, Benzyl 4,4-difluoro-3-(sulfamoylmethyl)piperidine-1-carboxylate represents a multifaceted compound with broad utility in modern chemistry. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in fields like medicinal chemistry, material science, and catalysis. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.